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Compound of Interest

Compound Name: 4-Nitrosalicylic acid

Cat. No.: B050511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrosalicylic acid (CAS: 619-

19-2), a key chemical intermediate. The document details its chemical and physical properties,

synthesis protocols, applications, and safety information, presenting quantitative data in

structured tables and visualizing complex processes through diagrams.

Core Properties and Identifiers
4-Nitrosalicylic acid, also known as 2-Hydroxy-4-nitrobenzoic acid, is an aromatic organic

compound with the chemical formula C₇H₅NO₅.[1] At room temperature, it typically presents as

a white to pale brown or yellow crystalline powder.[1][2][3] It is characterized by a salicylic acid

structure substituted with a nitro group at the fourth position. The compound is sparingly

soluble in water but shows better solubility in polar organic solvents like ethanol and acetone.

[1]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Weight 183.12 g/mol [3][4]

Melting Point 234 - 239 °C [2][3][4][5]

Boiling Point 316.77°C (rough estimate) [3]

Density 1.6074 g/cm³ (rough estimate) [3][5]

pKa 2.11 ± 0.13 (Predicted) [1][3]

Appearance
White to pale brown/yellow

solid or crystalline powder
[1][2][3]

Refractive Index 1.6280 (estimate) [3]

Table 2: Chemical Identifiers
Identifier Value Source

CAS Number 619-19-2 [1][3][4]

EINECS 210-584-0 [1][3]

PubChem CID 69266 [1][6]

InChI

InChI=1S/C7H5NO5/c9-6-3-

4(8(12)13)1-2-5(6)7(10)11/h1-

3,9H,(H,10,11)

[1][3][7]

InChIKey
UKWUOTZGXIZAJC-

UHFFFAOYSA-N
[1][3][7]

Canonical SMILES
C1=CC(=C(C=C1--INVALID-

LINK--[O-])O)C(=O)O
[1][8]

MDL Number MFCD00071505 [4]

RTECS VO5300100 [1][3]
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4-Nitrosalicylic acid is not a naturally occurring compound and must be synthesized.[1] The

industrial preparation requires carefully controlled conditions, particularly temperature and pH,

to ensure optimal yield and purity.[1]

Experimental Protocol: Synthesis from 2-Amino-4-
nitrobenzoic Acid
A documented method for producing 2-hydroxy-4-nitrobenzoic acid (4-Nitrosalicylic acid)

involves the diazotization of 2-amino-4-nitrobenzoic acid.[9] This process is a significant

improvement over older methods that resulted in tarry products and poor yields.[9]

Materials:

2-amino-4-nitrobenzoic acid (1 kg)

Concentrated sulfuric acid (6 liters)

Finely powdered sodium nitrite (400 g)

Copper sulfate solution

Procedure:

Dissolve 1 kg of 2-amino-4-nitrobenzoic acid in 6 liters of well-cooled concentrated sulfuric

acid with agitation.[9]

Add 400 g of finely powdered sodium nitrite in portions to the solution while continuing

agitation for 1.5 hours. This forms the diazonium sulfate.[9]

Pour the resulting solution into a copper sulfate solution heated to approximately 80°C.[9]

The temperature of the mixture will increase to between 110°C and 128°C, causing the diazo

compound to decompose and split off nitrogen.[9]

After cooling, the crystallized 2-hydroxy-4-nitrobenzoic acid is filtered off.[9]

Wash the product with water and recrystallize to obtain a pure final product.[9]
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Synthesis Workflow of 4-Nitrosalicylic Acid

Reactants

Process Steps

Final Product

2-Amino-4-nitrobenzoic Acid

Dissolution & Agitation

Conc. H₂SO₄ (cooled) Sodium Nitrite (NaNO₂)

Diazotization
(Addition of NaNO₂)

Forms solution

Pour into warm
CuSO₄ solution

Diazonium salt solution

Decomposition
(110-128°C)

Cooling & Crystallization

Nitrogen gas released

Filtration & Washing

Recrystallization

Crude product

Pure 4-Nitrosalicylic Acid
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Metabolic Degradation Pathway

2-Chloro-4-nitrobenzoic Acid

4-Nitrosalicylic Acid
(Metabolite)

Metabolized by

Acinetobacter strain RKJ12
(Mono-oxygenase enzyme)

2,4-Dihydroxybenzoic Acid
(2,4-DHBA)

Metabolized by

Chloride (Cl⁻) & Nitrite (NO₂⁻) ions

Released

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(CAS: 619-19-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050511#4-nitrosalicylic-acid-cas-number-619-19-2-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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